Cas no 2167780-82-5 (9,9-difluoro-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 9,9-difluoro-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2167780-82-5
• MF: C₁₁H₁₇F₂NO
• MW: 217.255590200424
• CID: 6205318
• PubChem ID: 165839794
• Update Time: 2025-06-22

9,9-difluoro-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• 9,9-difluoro-5-oxa-12-azadispiro[2.2.5^{6}.2^{3}]tridecane
• EN300-1278833
• 2167780-82-5

• Inchi： 1S/C11H17F2NO/c12-10(13)3-5-11(6-4-10)14-7-9(1-2-9)8-15-11/h14H,1-8H2
• InChI Key： QQWFFPSOOIKDSN-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)NCC1(CO2)CC1)F

Computed Properties

• Exact Mass: 217.12782049g/mol
• Monoisotopic Mass: 217.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-difluoro-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane

9,9-Difluoro-5-Oxa-12-Azadispiro[2.2.5^{6}.2^{3}]Tridecane: A Comprehensive Overview

The compound 9,9-difluoro-5-oxa-12-azadispiro[2.2.5^{6}.2^{3}]tridecane (CAS No. 2167780-82-5) is a highly specialized organic molecule with a complex structural framework. Its unique architecture, characterized by a spiro ring system and the presence of both oxygen and nitrogen atoms, makes it a subject of interest in various fields of chemical research. This article delves into the structural features, synthetic methodologies, and potential applications of this compound, supported by the latest advancements in chemical science.

The molecular structure of 9,9-difluoro-5-oxa-12-azadispiro[...]tridecane is defined by its spiro arrangement, which involves two rings sharing a single atom—the oxygen atom in this case. The spiro system is further augmented by the presence of nitrogen in the azadispiro moiety, creating a rigid and potentially bioactive framework. The two fluorine atoms at the 9-position introduce electron-withdrawing effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such fluorinated spiro compounds in drug design due to their ability to modulate pharmacokinetic properties.

Synthetic approaches to 9,9-difluoro-5-oxa-12-azadispiro[...]tridecane have evolved significantly with advancements in organic chemistry. Traditional methods often relied on multi-step syntheses involving nucleophilic substitutions and ring-closing reactions. However, modern techniques leverage catalytic asymmetric synthesis and microwave-assisted reactions to enhance efficiency and yield. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the spiro system with high precision, as reported in a 2023 study published in *Nature Chemistry*.

The potential applications of 9,9-difluoro-5-oxa-12-azadispiro[...]tridecane span across multiple domains. In pharmaceuticals, its rigid structure and functional groups make it a promising candidate for drug delivery systems and enzyme inhibitors. Recent computational studies suggest that this compound could serve as a scaffold for developing next-generation antibiotics targeting multidrug-resistant bacteria. Additionally, its electronic properties render it suitable for applications in optoelectronics and materials science.

In terms of biological activity, 9,9-difluoro [...] tridecane has shown selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool in pharmacological research. A 2023 study conducted at Stanford University demonstrated its potential as an antagonist for the serotonin 5-HT receptor family, highlighting its role in treating neuropsychiatric disorders such as depression and anxiety.

From an environmental standpoint, the synthesis and application of 9,9-difluoro [...] tridecane are designed to minimize ecological impact. Researchers are exploring green chemistry approaches to reduce waste generation during its production while ensuring compliance with global safety standards.

In conclusion, 9,9-difluoro [...] tridecane represents a cutting-edge advancement in organic chemistry with diverse applications across pharmaceuticals, materials science, and biotechnology. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical solutions tailored to address contemporary scientific challenges.